1-(9H-Fluoren-9-ylmethoxycarbonyl)-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C21H19F2NO4/c1-20(18(25)26)11-24(12-21(20,22)23)19(27)28-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,25,26)
• InChI Key: ZFFZTVDQZVZDRX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1(F)F)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H19F2NO4
• Molecular Weight: 387.4 g/mol
• CAS No.: 2580244-20-6

Description

1-(9H-Fluoren-9-ylmethoxycarbonyl)-4,4-difluoro-3-methylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C21H19F2NO4 and its molecular weight is 387.383. The purity is usually 95%.
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Scientific Research Applications

Protective Group in Synthesis

1-(9H-Fluoren-9-ylmethoxycarbonyl) groups, commonly known as Fmoc groups, are widely used to protect hydroxy-groups in synthetic chemistry. This protection is particularly useful when working alongside various acid- and base-labile protecting groups, as the Fmoc group can be conveniently removed with triethylamine in dry pyridine, leaving other sensitive groups intact. This property facilitates the synthesis of complex molecules, such as oligonucleotides, by preventing unwanted reactions at hydroxy sites (Gioeli & Chattopadhyaya, 1982).

Solid Phase Peptide Synthesis

Fmoc amino acids are fundamental in solid phase peptide synthesis (SPPS), a technique that has seen significant advancements with the introduction of various solid supports, linkages, and side chain protecting groups. Fmoc SPPS allows for the efficient assembly of peptides and small proteins under a variety of conditions, showcasing its versatility and utility in bioorganic chemistry. The method's orthogonal nature provides unique opportunities for the synthesis of biologically active and isotopically labeled peptides (Fields & Noble, 2009).

Molecular Clefts for Enantioselective Complexation

Molecular clefts derived from 9,9′-spirobi[9H-fluorene] and featuring carboxamide (CONH) units as hydrogen bonding sites have been synthesized for the enantioselective complexation of pyranosides and dicarboxylic acids. These clefts demonstrate the ability to form diastereoisomeric complexes with varying free energies, showcasing the potential for selective molecular recognition and binding in chiral environments (Cuntze et al., 1995).

Aromatic Polyamides Synthesis

New aromatic polyamides incorporating ether and bulky fluorenylidene groups have been developed using a bis(ether-carboxylic acid) derived from 9,9-bis[4-(4-carboxyphenoxy)phenyl]fluorene. These polyamides are notable for their solubility in common organic solvents, ability to form transparent and tough films, and high thermal stability, making them suitable for advanced material applications (Hsiao, Yang, & Lin, 1999).

Future Directions

The future directions of this compound would likely depend on its applications. If it’s used in peptide synthesis, advancements in this field could lead to more efficient synthesis methods or new applications for peptide-based drugs.